Cas no 18349-16-1 (Cyclohexane, 1,1-dimethoxy-3-methyl-)

Cyclohexane, 1,1-dimethoxy-3-methyl- structure
18349-16-1 structure
Product Name:Cyclohexane, 1,1-dimethoxy-3-methyl-
CAS No:18349-16-1
MF:C9H18O2
MW:158.238023281097
CID:1377459
PubChem ID:13240797
Update Time:2025-04-20

Cyclohexane, 1,1-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane, 1,1-dimethoxy-3-methyl-
    • 1,1-dimethoxy-3-methylcyclohexane
    • 3-Methylcyclohexanone dimethyl acetal
    • DTXSID80531261
    • 18349-16-1
    • Inchi: 1S/C9H18O2/c1-8-5-4-6-9(7-8,10-2)11-3/h8H,4-7H2,1-3H3
    • InChI Key: ITBKAZNVWBGZPD-UHFFFAOYSA-N
    • SMILES: O(C)C1(CCCC(C)C1)OC

Computed Properties

  • Exact Mass: 158.13074
  • Monoisotopic Mass: 158.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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